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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996 Get Quote

An In-depth Technical Guide to n-Octylamine: Chemical Properties and Applications

Introduction
n-Octylamine (also known as 1-aminooctane) is a primary aliphatic amine with a versatile

profile that makes it a crucial compound in various scientific and industrial fields. Its unique

combination of a long hydrophobic alkyl chain and a reactive primary amine group underpins its

utility as a chemical intermediate, surfactant, corrosion inhibitor, and a key reagent in

nanotechnology. This guide provides a comprehensive overview of its chemical properties,

significant applications, and detailed experimental protocols for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
n-Octylamine is a colorless to pale yellow liquid characterized by a distinct ammonia-like odor.

[1][2][3] It is stable under normal temperatures and pressures.[3] The quantitative properties of

n-octylamine are summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [1]

CAS Number 111-86-4 [2]

Appearance Colorless to yellow liquid [2][3][4]

Odor Ammonia-like, fishy [1][2][5]

Melting Point -5 to -1 °C [2][5]

Boiling Point 175-177 °C [2][5]

Density 0.782 g/mL at 25 °C [2][5]

Flash Point 60 °C (140 °F) [6][7]

Water Solubility
0.2 - 0.32 g/L (Slightly

miscible/Insoluble)
[3][5][8]

Solubility in Organics
Miscible with ethanol, ether,

benzene, and ethyl acetate.
[3][4][8]

pKa 10.65 at 25 °C [5]

Refractive Index n20/D 1.429 [2][5]

Vapor Pressure 1 mmHg at 20 °C [5]

Explosive Limits 1.6 - 8.2 % (V) [6][7][9]

Applications in Research and Development
The bifunctional nature of octylamine—possessing both a nonpolar alkyl tail and a polar amine

head—makes it a valuable tool in diverse applications, particularly in drug development and

materials science.

Intermediate in Chemical Synthesis
Octylamine serves as a fundamental building block in organic synthesis for a range of

valuable compounds:
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Pharmaceuticals: It is a key reactant in the preparation of 2H-indazoles and 1H-indazolones,

which are investigated as myeloperoxidase (MPO) inhibitors.[2][5] It is also used to create

reagents for separating drug enantiomers, such as in the production of naproxen.[10]

Furthermore, its role as an intermediate for lipids is crucial in the development of lipid

nanoparticles for drug delivery.[11]

Agrochemicals and Pigments: A significant industrial use of octylamine is in the production

of N-octylpyrrolidone, which is used as a solvent for agricultural chemicals and organic

pigments.[9][12][13]

Surfactants and Biocides: The amphiphilic nature of octylamine makes it a precursor for

cationic and amphoteric surfactants.[4][13][14] It is also a building block for biocides used in

marine and wood coatings.[14][15]

Nanomaterials Science
In the field of nanotechnology, octylamine is indispensable for the synthesis and stabilization

of nanoparticles:

Capping and Stabilizing Agent: The amine group coordinates to the surface of growing

nanocrystals, while the long octyl chains provide steric hindrance, preventing aggregation.

[16] This is crucial for creating stable colloidal dispersions of quantum dots (QDs), metal

sulfides, and magnetic nanoparticles.[2][5][17]

Reducing Agent: In certain syntheses, such as for silver nanoparticles, octylamine can act

as both a reducing agent for the metal salt and a capping agent for the resulting particles,

simplifying the experimental setup.[18][19][20]

Structure-Directing Agent: It can be used to induce uniformity and direct the formation of

specific nanostructures, such as ultrathin metal sulfide or ZnS/octylamine nanosheets.[2][5]

The workflow for a typical nanoparticle synthesis using octylamine is illustrated below.
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Experimental Workflow: Nanoparticle Synthesis

Precursor Preparation
(e.g., Metal Salt in Solvent)

Addition of Octylamine
(as Capping/Reducing Agent)

Heating and Stirring
(e.g., 100°C for a set time)

Nanoparticle Formation
(Indicated by color change)

Isolation
(Centrifugation)

Washing and Purification

Final Product
(Stable Nanoparticle Dispersion)
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Mechanism of Corrosion Inhibition by Octylamine

{ Metal Surface (e.g., Mild Steel)}| Fe}

N Atom (Adsorption Site)

Adsorption

Hydrophobic C8 Chain (Barrier)

Corrosive Species
(H₂O, Cl⁻)

Attack Prevented

Octylamine: Structure-Function Relationships

Octylamine Structure

Primary Amine Group (-NH₂)
(Polar, Reactive)

Octyl Chain (C₈H₁₇)
(Nonpolar, Hydrophobic)

Surfactant Properties

Intermediate for Pharma/Agrochem
Surface Adsorption

(Corrosion Inhibition)
Nanoparticle Surface Coordination Steric Hindrance/Stabilization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

